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Compound of Interest

Compound Name: Pigment red 83

Cat. No.: B563162

This guide provides an objective comparison of the lightfastness of the traditional Alizarin
Crimson pigment (PR83) with modern alternatives. The data presented is intended for
researchers, scientists, and professionals in fields where long-term color stability is critical.

Alizarin Crimson (Pigment Red 83) has been a staple on artists' palettes for over a century
due to its deep, cool red hue and transparency. However, its poor lightfastness, or resistance to
fading upon exposure to light, is a significant drawback.[1][2][3] This has led to the
development of several alternative pigments that mimic its desirable characteristics without
compromising permanence. Research has shown that PR83 fades significantly, especially in
dilute washes or tints, making it unsuitable for applications requiring archival stability.[1][2]

Quantitative Lightfastness Comparison

The lightfastness of a pigment is commonly measured using standardized scales such as the
American Society for Testing and Materials (ASTM) lightfastness rating and the Blue Wool
Scale.

o ASTM D4303: This standard classifies pigments into five categories, from | (Excellent) to V
(Very Poor).[2]

e Blue Wool Scale: This scale ranges from 1 (very fugitive) to 8 (extremely lightfast).[4][5][6] A
higher number indicates greater resistance to fading.[4][5][6]
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Below is a summary of the lightfastness ratings for Alizarin Crimson and its common

alternatives.

Pigment Name

C.l. Name

Blue Wool
Scale

ASTM Rating

Notes

Alizarin Crimson

PR83

Il -1V (Fair to
Poon)[2][3]

4-5

Known to fade
significantly,
especially when
tinted.[1][2]

Quinacridone

Rose

PV19

| (Excellent)[7][8] 7-8

Areliable and
highly lightfast
alternative with a
similar hue.[9]
[10]

Perylene Maroon

PR179

| (Excellent)[11]
[12][13][14]

7-8

A deep red-
brown pigment
often
recommended as
a substitute.[1]
[13][15]

Anthraquinone
Red

PR177

| (Excellent)[16]
[17]

7-8[18]

Often marketed
as "Permanent
Alizarin," but
some tests
suggest it can
fade in tints.[19]
[20][21]

Pyrrole Rubin

PR264

Not Rated by
ASTM

Often cited as a
good lightfast
alternative to
PR83.[15][20]

Experimental Protocols for Lightfastness Testing

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


http://gurneyjourney.blogspot.com/2010/04/lightfastness-and-alizarin-crimson.html?m=1
https://www.kimcrick.com/pages/fugitive-pigments-list-lightfast-test-problems-art-supplies
https://www.jacksonsart.com/blog/2020/03/03/the-enduring-appeal-of-alizarin-crimson/
http://gurneyjourney.blogspot.com/2010/04/lightfastness-and-alizarin-crimson.html?m=1
https://www.jerrysartarama.com/van-gogh-watercolors-0081929000000-quinacridone-rose
https://www.sohoartmaterials.com/products/m-graham-gouache-quinacridone-rose
https://www.paintlist.com/paint/watercolor/42853
https://www.handprint.com/HP/WCL/waterr.html
https://danielsmith.com/color-stories/watercolors/perylene-maroon-watercolor/
https://www.paintlist.com/paint/watercolor/43231
https://www.idyllsketching.com/2022/08/13/color-spotlight-perylene-maroon-pr179/
https://www.sohoartmaterials.com/products/m-graham-oil-paint-maroon-perylene
https://www.jacksonsart.com/blog/2020/03/03/the-enduring-appeal-of-alizarin-crimson/
https://www.idyllsketching.com/2022/08/13/color-spotlight-perylene-maroon-pr179/
https://www.youtube.com/watch?v=n_0BfdYjRgo
https://www.kingsframingandartgallery.com/items/daniel-smith-extra-fine-watercolour-anthraquinoid-red-15ml
https://www.sohoartmaterials.com/products/m-graham-acrylics-anthraquinone-red
https://www.paintlist.com/paint/oil/4740
https://www.kimcrick.com/pages/top-lightfast-watercolor-pigments
https://www.youtube.com/watch?v=bMLeE0FO-KQ
https://www.masteroilpainting.com/will-alizarin-crimson-fade-should-i-be-worried-whats-a-good-alternative/
https://www.youtube.com/watch?v=n_0BfdYjRgo
https://www.youtube.com/watch?v=bMLeE0FO-KQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The determination of a pigment's lightfastness involves controlled exposure to light sources
that simulate indoor or outdoor conditions over an accelerated period.

ASTM D4303 Standard Test Methods: This standard outlines several methods for testing the
lightfastness of colorants used in artists' materials.[22][23] The core of the methodology
involves:

o Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., oil, acrylic) and
applied uniformly to a substrate. A portion of the specimen is masked to serve as an
unexposed control.

o Exposure: The specimens are exposed to a light source under controlled conditions.
Common methods include:

o Natural Daylight: Exposure to daylight filtered through window glass in specific locations
like Southern Florida or Arizona.[22][23]

o Xenon-Arc Lamp: An artificial light source that simulates the spectral distribution of
daylight filtered through window glass.[22][24][25] This allows for accelerated testing.

o Evaluation: After a predetermined amount of radiant exposure, the color change between the
exposed and unexposed portions of the specimen is measured.[26] This is typically done
using a spectrophotometer or colorimeter to calculate the color difference (AE*) in CIELAB
units.[26][27]

» Classification: Based on the magnitude of the color change, the pigment is assigned a
lightfastness category from | to V.[26]

Blue Wool Scale Method: This method provides a comparative assessment of lightfastness.[4]

[5]16]

» Reference Standard: The test utilizes a standard card containing eight strips of blue wool,
each dyed with a blue pigment of known, and progressively higher, lightfastness.[4][5]

o Co-exposure: The pigment sample to be tested is exposed to the same light source
alongside the Blue Wool Scale card.[5]
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¢ Assessment: The amount of fading of the test sample is visually compared to the fading of
the eight blue wool strips.

+ Rating: The pigment is assigned a rating from 1 to 8, corresponding to the blue wool strip
that has faded to the same degree.[4][5]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for determining pigment lightfastness
based on the ASTM D4303 standard.

Phase 3: Analysis & Rating

[ PostExposure Calculate Color Difference Assign ASTM Rating
| (8€* CIELAB) (V)
| Bl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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